Cas no 82649-92-1 (benzo[h]isoquinoline-6-carbonitrile)

• Product name: benzo[h]isoquinoline-6-carbonitrile
• CAS No: 82649-92-1
• MF: C₁₄H₈N₂
• MW: 204.226722717285
• CID: 988050
• PubChem ID: 288047

benzo[h]isoquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• benzo[h]isoquinoline-6-carbonitrile
• NSC631607
• NSC-148461
• CHEMBL1974053
• MLS002920752
• 82649-92-1
• SMR001798338
• Benz[h]isoquinoline-6-carbonitrile
• NSC148461
• DTXSID70302083
• NSC-631607
• SCHEMBL13659546

• Inchi： InChI=1S/C14H8N2/c15-8-11-7-10-5-6-16-9-14(10)13-4-2-1-3-12(11)13/h1-7,9H
• InChI Key： UNHQLJAGYYZXPH-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CC3=C2C=NC=C3)C#N

Computed Properties

• Exact Mass: 204.068748264g/mol
• Monoisotopic Mass: 204.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7Ų
• XLogP3: 3.1